3-(3,4-Dihydroxyphenyl)-2-methylpropanoic acid

• IUPAC Name: 3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid
• InChI: InChI=1S/C10H12O4/c1-6(10(13)14)4-7-2-3-8(11)9(12)5-7/h2-3,5-6,11-12H,4H2,1H3,(H,13,14)
• InChI Key: GIIOASILGOFVPI-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)O)O)C(=O)O
• Molecular Formula: C10H12O4
• DSSTOX Substance ID: DTXSID00615895
• Molecular Weight: 196.20 g/mol
• CAS RN: 53832-94-3

Description

3-(3,4-Dihydroxyphenyl)-2-methylpropanoic acid, also known as caffeic acid, is a naturally occurring organic acid that belongs to the class of hydroxycinnamic acids. Caffeic acid is widely distributed in plants, including fruits, vegetables, and grains. It is known for its antioxidant, anti-inflammatory, and anticancer properties. In

Scientific Research Applications

Synthesis and Resolution

• 3-(3,4-Dihydroxyphenyl)-2-methylpropanoic acid and its derivatives have been used in the synthesis of various compounds. For instance, a study explored the resolution of racemic 3-hydroxy-2-methylene-3-phenylpropanoic acid and conversion into enantiomers with established absolute configurations (Drewes et al., 1992).

Anti-tuberculosis Activity

• Some derivatives of this compound, such as methyl and n-butyl variants, have shown activity against tuberculosis. This indicates potential applications in anti-tuberculosis drug development (Deng et al., 2013).

Enantioselective Synthesis

• The compound has been utilized in enantioselective synthesis processes. A study demonstrated the preparation of its esters with high enantioselectivity, indicating its utility in producing specific enantiomers for research and potential pharmaceutical applications (Jeulin et al., 2007).

Spectroscopic Analysis

• Detailed spectroscopic analysis, including FT-IR and FT-Raman studies, have been conducted on derivatives of this compound. This research contributes to a deeper understanding of the structural and electronic properties of these compounds (Prabakaran & Muthu, 2012).

Anti-inflammatory Activity

• Research has shown that certain β-hydroxy-β-arylpropanoic acids, a class structurally similar to this compound, possess significant anti-inflammatory activity. This opens avenues for the development of new anti-inflammatory agents (Dilber et al., 2008).

Synthesis Efficiency

• Efficient synthesis methods for compounds related to this compound have been developed, highlighting the compound's role in facilitating the synthesis of complex molecules (Guo et al., 2006).

Microwave-Assisted Synthesis

• Microwave irradiation has been employed to enhance the synthesis efficiency of isopropyl β-(3,4-Dihydroxyphenyl)-α-hydroxypropanoate, a derivative, significantly reducing reaction times and improving yields (Zhang et al., 2013).

Safety and Hazards

Safety data sheets recommend wearing personal protective equipment/face protection, ensuring adequate ventilation, and avoiding getting the substance in eyes, on skin, or on clothing. It is also recommended to avoid ingestion and inhalation, and to avoid dust formation.

Mechanism of Action

Target of Action

The primary targets of 3-(3,4-Dihydroxyphenyl)-2-methylpropanoic acid are various enzymes and DNA . The compound interacts with enzymes such as Penicillin G acylase, Protocatechuate 3,4-dioxygenase alpha chain, Protocatechuate 3,4-dioxygenase beta chain, 3,4-dihydroxyphenylacetate 2,3-dioxygenase, and Homoprotocatechuate 2,3-dioxygenase . It also interacts with human DNA .

Mode of Action

The compound interacts with its targets, leading to various biochemical changes. For instance, it inhibits the activation of HDAC, which can alleviate inflammation during hepatic ischemia/reperfusion injury .

Biochemical Pathways

The compound affects several biochemical pathways. It is involved in the Tyrosine Metabolism Metabolic pathway and the Disulfiram Action Pathway . It also plays a role in diseases such as Tyrosinemia Type I, Hawkinsinuria, and Dopamine beta-Hydroxylase Deficiency .

Pharmacokinetics

It is known that the compound is a small molecule and is part of the experimental group

Result of Action

The compound’s action results in molecular and cellular effects. It can alleviate hepatic ischemia/reperfusion injury by mitigating macrophage pro-inflammatory activity . It also has the potential to reduce the activation and inflammation of macrophages during hepatic ischemia/reperfusion injury .

Biochemical Analysis

Biochemical Properties

It is known that phenolic acids, including 3-(3,4-Dihydroxyphenyl)-2-methylpropanoic acid, can interact with various enzymes, proteins, and other biomolecules . These interactions can influence biochemical reactions in various ways, such as by acting as antioxidants, enzyme inhibitors, or signaling molecules .

Cellular Effects

The cellular effects of this compound are also not fully understood. Phenolic acids are known to influence cell function in various ways. They can affect cell signaling pathways, gene expression, and cellular metabolism . For example, they can act as antioxidants, protecting cells from oxidative damage .

Molecular Mechanism

It is known that phenolic acids can interact with biomolecules at the molecular level . They can bind to proteins, inhibit or activate enzymes, and influence gene expression .

Temporal Effects in Laboratory Settings

It is known that phenolic acids can have long-term effects on cellular function . They can influence the stability and degradation of biomolecules, and their effects can change over time .

Dosage Effects in Animal Models

It is known that the effects of phenolic acids can vary with different dosages . They can have threshold effects, and high doses can cause toxic or adverse effects .

Metabolic Pathways

It is known that phenolic acids can be involved in various metabolic pathways . They can interact with enzymes and cofactors, and they can affect metabolic flux and metabolite levels .

Transport and Distribution

It is known that phenolic acids can interact with transporters and binding proteins . They can also influence the localization and accumulation of biomolecules within cells .

Subcellular Localization

It is known that phenolic acids can be localized to specific compartments or organelles within cells . They can be directed to these locations by targeting signals or post-translational modifications .

Q & A

Q1: How does 3-(3,4-Dihydroxyphenyl)-2-methylpropanoic acid relate to Parkinson's Disease treatment?

A: this compound shares structural similarities with levodopa, a mainstay medication for Parkinson's disease. Levodopa works by increasing dopamine levels in the brain, a neurotransmitter that is deficient in individuals with Parkinson's disease. Research suggests that this compound might be able to inhibit phenylalanine hydroxylase []. This enzyme is involved in the conversion of phenylalanine to tyrosine, a precursor to dopamine. By inhibiting phenylalanine hydroxylase, it might be possible to enhance the effectiveness of carbidopa, a drug often co-administered with levodopa to prevent its breakdown outside the brain. This could potentially lead to improved treatment strategies for Parkinson's disease.

Q2: What computational chemistry studies have been conducted on this compound and similar compounds in the context of Parkinson's?

A: Researchers have employed molecular docking studies to investigate how this compound and related compounds interact with the target enzyme, phenylalanine hydroxylase []. Utilizing software like Autodock Vina and structural data from the Protein Data Bank (PDB), scientists can predict binding affinities and explore the molecular interactions at play. These simulations provide valuable insights into the potential of these compounds as inhibitors and guide further research into their therapeutic applications.

Q3: What is the significance of studying solutions for infusion or injection containing levodopa and related compounds?

A: The exploration of solutions for infusion or injection containing levodopa alongside enzyme inhibitors like carbidopa and selegiline is crucial for optimizing drug delivery and therapeutic outcomes in Parkinson's disease []. These solutions, intended for intravenous, subcutaneous, or continuous intrathecal administration, aim to achieve consistent and controlled drug levels within the body. By combining levodopa with inhibitors that prevent its premature breakdown, these formulations seek to enhance its effectiveness in reaching the brain and alleviating Parkinsonian symptoms.